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Compound of Interest

Compound Name: Dodecamethylpentasiloxane

Cat. No.: B120680 Get Quote

Essential Safety Protocols for Handling
Dodecamethylpentasiloxane
This guide provides comprehensive safety and logistical information for the handling and

disposal of Dodecamethylpentasiloxane (CAS No. 141-63-9), ensuring the safety of

researchers, scientists, and drug development professionals. Following these procedures is

critical for minimizing risks and ensuring a safe laboratory environment.

Hazard Identification and Risk Assessment
Dodecamethylpentasiloxane is a combustible liquid that can cause irritation to the eyes, skin,

and respiratory system.[1] While it has low acute toxicity, proper handling is essential to prevent

exposure and mitigate risks.[2][3]

Primary Hazards:

Irritation: Causes irritation to eyes, skin, and the respiratory tract.[1]

Combustibility: Classified as a combustible liquid with a flash point of 86°C.[1][4] It can be

ignited by heat, sparks, or flames.[1][5]

Hazardous Decomposition: When heated to temperatures above 150°C in the presence of

air, it can form formaldehyde vapors.[1] Combustion may produce carbon dioxide, silicon

dioxide, and other irritating fumes.[6]
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Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent direct contact and inhalation.

Eye and Face Protection:

Wear chemical splash goggles that conform to government standards such as EN 166

(EU) or NIOSH (US).[1][2][5]

Contact lenses should not be worn when handling this chemical.[5]

Hand Protection:

Use chemically resistant gloves, such as Neoprene or nitrile rubber.[2][5][7]

For prolonged or frequent contact, gloves with a protection class of 5 or higher

(breakthrough time >240 minutes) are recommended.[6] For brief contact, a protection

class of 3 or higher (>60 minutes) is suitable.[6]

Skin and Body Protection:

Wear suitable protective clothing, such as a lab coat, overalls, or a P.V.C. apron, to

prevent skin exposure.[1][5][6]

Respiratory Protection:

Work in a well-ventilated area.[4]

If ventilation is inadequate, if aerosol or mist formation is likely, or if irritation is

experienced, use a NIOSH-certified respirator with an organic vapor (black cartridge)

respirator.[1][2][5]

Engineering Controls and Facility Requirements
Proper facility design is crucial for safe handling.

Ventilation: Always handle Dodecamethylpentasiloxane in a well-ventilated area. A

chemical fume hood or local exhaust ventilation is recommended to keep airborne
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concentrations low.[1][4][5]

Safety Stations: Emergency eyewash fountains and safety showers must be immediately

available in the vicinity of any potential exposure.[1][5]

Operational Plan: Step-by-Step Handling Protocol
Preparation:

Review SDS: Thoroughly read the Safety Data Sheet (SDS) before beginning work.

Inspect PPE: Ensure all PPE is in good condition and worn correctly.

Verify Engineering Controls: Confirm that ventilation systems, eyewash stations, and safety

showers are operational.

Prepare Workspace: Clear the area of ignition sources (sparks, open flames).[6] Ensure

proper grounding of containers and equipment to prevent static discharge.[5]

Handling:

Dispensing: Use only non-sparking tools when opening and dispensing from containers.[5]

Avoid Contact: Avoid all personal contact, including inhalation of vapors or mists and contact

with eyes and skin.[6]

Heating: If heating is necessary, be aware that formaldehyde vapors can form above 150°C

in the presence of air.[1]

Post-Handling:

Decontamination: Wash hands and other exposed areas thoroughly with mild soap and

water after handling and before eating, drinking, or smoking.[1][5]

Clothing: Remove any contaminated clothing and wash it before reuse.[1]

Quantitative Data Summary
The following table summarizes key quantitative data for Dodecamethylpentasiloxane.
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Property Value Reference(s)

CAS Number 141-63-9 [8]

Molecular Formula C₁₂H₃₆O₄Si₅ [8]

Molecular Weight 384.84 g/mol [8][9]

Appearance Colorless Liquid [1][4][6]

Boiling Point 229-230 °C [4][8][9]

Melting Point ~ -81 °C [8][10][11]

Flash Point 86 °C (186.8 °F) [1][4]

Density 0.875 - 0.88 g/mL at 20-25 °C [8][10][11]

Oral LD₅₀ (Rat) >2,000 mg/kg [2]

Dermal LD₅₀ (Rat) >2,000 mg/kg [2][3]

Emergency and Disposal Plans
Spill Response:

Minor Spills:

Remove all sources of ignition.[6]

Ventilate the area.[1]

Absorb the spill with an inert, non-combustible material such as sand, earth, or vermiculite.

[1]

Collect the absorbed material using non-sparking tools and place it in a suitable, labeled

container for disposal.[1][5]

Major Spills:

Evacuate personnel from the area and move upwind.[6]
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Alert emergency responders, informing them of the location and nature of the hazard.[6]

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

Skin Contact: Remove contaminated clothing and flush the skin with plenty of water for at

least 15 minutes. Seek medical attention if irritation develops.[1]

Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.[1]

Ingestion: Wash out the mouth with water. Do not induce vomiting. Seek medical attention.[1]

Storage and Disposal:

Storage: Store in a cool, dry, and well-ventilated area away from heat and ignition sources.[1]

[4][6] Keep containers tightly closed and protect them from physical damage.[5][6] Store

away from incompatible materials, particularly oxidizing agents.[5][6]

Disposal: Waste must be handled in accordance with all local, state, and federal regulations.

[6] Incineration at a licensed waste disposal facility is a recommended method.[5] Avoid

releasing waste materials into the environment.[5]
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Caption: Workflow for Safe Handling of Dodecamethylpentasiloxane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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